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Get Quote

Indimitecan (LMP776) Scientific Profile

The table below summarizes key information about this investigational drug for researchers and drug

development professionals.

Aspect Description

Drug Name Indimitecan (also known as LMP776, NSC-725776) [1] [2]

Classification Small molecule; Indenoisoquinoline [1] [2]

Mechanism of
Action

Topoisomerase I (TOP1) inhibitor. It poisons TOP1 cleavage complexes

(TOP1cc), stabilizing the transient DNA break normally induced by TOP1
during replication/transcription, leading to replication fork collision, double-

strand breaks, and apoptosis [3] [4] [5].

Primary Indication
(Under
Investigation)

Relapsed or refractory solid tumors and lymphomas [3] [1].

Route of
Administration

Intravenous (IV) infusion [3] [1].
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Aspect Description

Clinical Status Phase I clinical trials for solid tumors (as of January 2022). The drug was
available for licensing as of February 2022 [2].

Quantitative and Preclinical Data

For experimental design and analysis, the following quantitative data from preclinical and early clinical

studies are relevant.

Table 1: Clinical Trial Administration Schedule and Tolerability Data derived from a Phase I study in

adults with advanced solid tumors or lymphomas [3].

Parameter Details

Recommended Schedule Administered daily for 5 days (QDx5) in 28-day cycles [3].

Maximum Tolerated Dose
(MTD)

12 mg/m²/day (in human trial) [3].

Dose-Limiting Toxicities (DLTs) Hypercalcemia, anemia, and hyponatremia [3].

Notable Preclinical MTD 17.5 mg/m² (established in a canine comparative oncology study)
[6].

Table 2: In Vitro Antiproliferative Activity (GI₅₀) GI₅₀ is the concentration for 50% growth inhibition.

Data shows potent activity across various human cancer cell lines, with a mean-graph midpoint (MGM) of

0.079 ± 0.023 μM [5].

Cell Line Cancer Type GI₅₀ (μM)

DU-145 Prostate Cancer < 0.01

HCT-116 Colon Cancer < 0.01
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Cell Line Cancer Type GI₅₀ (μM)

MCF7 Breast Cancer 0.01

HOP-62 Non-Small Cell Lung Cancer < 0.01

OVCAR-3 Ovarian Cancer 0.085

SF-539 CNS Cancer (Glioblastoma) 0.037

Proposed Mechanism of Action and Experimental
Workflow

The cellular mechanism and DNA damage response to Indimitecan can be visualized and investigated

through the following pathway and workflow.
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Indimitecan (LMP776) Administration
(Intravenous Infusion)

Cellular Uptake

Target Engagement:
Trapping of Topoisomerase I

Cleavage Complexes (TOP1cc)

Replication Fork Collision
with TOP1cc

Formation of
Double-Strand Breaks (DSBs)

DNA Damage Response (DDR)
Activation

Biomarker Expression:
γH2AX, pNBS1, RAD51, pKAP1

Apoptosis Induction
(e.g., Cleaved Caspase-3)
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Corresponding Experimental Protocol for Pharmacodynamic Analysis: A key methodology for

confirming target engagement in research involves measuring DNA damage biomarkers in tumor biopsies

[3].

Objective: To validate target engagement and pharmacodynamic effects of Indimitecan by

measuring DNA damage and repair markers in tumor tissue.
Procedure:

Pre-treatment Biopsy: Collect a baseline tumor tissue sample.
Drug Administration: Administer Indimitecan at the prescribed dose (e.g., 12 mg/m²).

Post-treatment Biopsy: Collect a second tumor tissue sample at defined time points post-
infusion (e.g., 2 and 6 hours).

Tissue Analysis: Analyze biopsy samples via immunohistochemistry (IHC) or Western blot for:
Primary Evidence of Target Engagement: Reduction in TOP1 protein levels (indicating

degradation of the trapped complex) [6].
Key DNA Damage Marker: Phosphorylated histone γH2AX, a sensitive marker for

double-strand breaks [3] [6].
Downstream Repair Markers: RAD51 (homologous recombination), pNBS1 (DNA

damage sensing), and pSer824-KAP1 (chromatin relaxation for repair) [3].
Apoptosis Marker: Cleaved Caspase-3 (cCasp3) to confirm cell death initiation [3].

Research Implications and Future Directions

The development of Indimitecan and other indenoisoquinolines addresses several limitations of the

established camptothecin-class TOP1 inhibitors (like topotecan and irinotecan) [4] [6].

Improved Drug Properties: Indenoisoquinolines are chemically stable, are not substrates for ABC
drug efflux pumps, induce more persistent TOP1cc, and have a longer plasma half-life [4].

Distinct Safety Profile: A notable finding across studies is that Indimitecan and its analogues did
not induce severe diarrhea, a common and dose-limiting toxicity associated with irinotecan [6].

Value of Comparative Oncology: The dog lymphoma trial [6] provided critical data on MTD, efficacy,
and pharmacodynamics (e.g., γH2AX induction and TOP1 reduction) in an immunocompetent, large-

animal model, effectively informing human drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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